Cas no 87988-69-0 (Glycine, N-ethyl-N-[(heptadecafluorooctyl)sulfonyl]-, methyl ester)
![Glycine, N-ethyl-N-[(heptadecafluorooctyl)sulfonyl]-, methyl ester structure](https://www.kuujia.com/scimg/cas/87988-69-0x500.png)
87988-69-0 structure
Product name:Glycine, N-ethyl-N-[(heptadecafluorooctyl)sulfonyl]-, methyl ester
Glycine, N-ethyl-N-[(heptadecafluorooctyl)sulfonyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Glycine, N-ethyl-N-[(heptadecafluorooctyl)sulfonyl]-, methyl ester
- N-Ethyl-N-[(heptadecafluorooctyl)sulfonyl]glycine methyl ester
- NS00109648
- DTXSID20893299
- 87988-69-0
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- Inchi: InChI=1S/C13H10F17NO4S/c1-3-31(4-5(32)35-2)36(33,34)13(29,30)11(24,25)9(20,21)7(16,17)6(14,15)8(18,19)10(22,23)12(26,27)28/h3-4H2,1-2H3
- InChI Key: YINRKAIEOIJBGL-UHFFFAOYSA-N
- SMILES: CCN(CC(=O)OC)S(=O)(=O)C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
Computed Properties
- Exact Mass: 599.0059077g/mol
- Monoisotopic Mass: 599.0059077g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 22
- Heavy Atom Count: 36
- Rotatable Bond Count: 12
- Complexity: 922
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.1Ų
- XLogP3: 5.7
Glycine, N-ethyl-N-[(heptadecafluorooctyl)sulfonyl]-, methyl ester Related Literature
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Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
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3. Caper tea
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Cristina Pascual-Gonzalez,Giorgio Schileo,Amir Khesro,Iasmi Sterianou,Dawei Wang,Ian M. Reaney,Antonio Feteira J. Mater. Chem. C, 2017,5, 1990-1996
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Li Tao,Wei Zhang,Yaxin Zhang,Mei Zhang,Yueying Zhang,Xing Niu,Qing Zhao,Zhenxing Liu,Yuyin Li,Aipo Diao Food Funct., 2021,12, 2914-2924
87988-69-0 (Glycine, N-ethyl-N-[(heptadecafluorooctyl)sulfonyl]-, methyl ester) Related Products
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